N-benzyl-4-methanesulfonyl-N-methyl-1,3-benzothiazol-2-amine
Overview
Description
N-benzyl-4-methanesulfonyl-N-methyl-1,3-benzothiazol-2-amine (BMTBA) is a novel organic compound that was first synthesized in the late 1990s by researchers at the University of California, Los Angeles (UCLA). BMTBA has been studied extensively in the laboratory and has demonstrated a wide range of potential applications in scientific research.
Scientific Research Applications
Suzuki–Miyaura Coupling
N-benzyl-4-methanesulfonyl-N-methyl-1,3-benzothiazol-2-amine: is a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. SM coupling is a powerful method for forming carbon–carbon bonds, particularly between aryl or vinyl boron compounds and aryl or vinyl halides. Key points include:
- Reaction Mechanism : The SM coupling involves oxidative addition (with electrophilic organic groups) and transmetalation (with nucleophilic organic groups). The organoboron reagent acts as the nucleophilic partner, transferring its group to palladium, leading to the desired bond formation .
Nonlinear Optical (NLO) Crystals
The compound’s unique structure makes it interesting for nonlinear optical (NLO) applications. NLO materials exhibit properties like second harmonic generation (SHG) and frequency doubling. Researchers have characterized the second-order NLO tensor for this compound, contributing to the design of novel NLO crystals .
Herbicidal Activity
A molecular modeling study explored the herbicidal activity of substituted N-(4-methanesulfonyl)benzoyl-N’-(pyrimidin-2-yl)thioureas. While not directly related to our compound, understanding the chemical features responsible for herbicidal effects informs the design of safer and more effective herbicides .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They are known to target the DprE1 enzyme, which plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives are known to inhibit the dpre1 enzyme, thereby disrupting the cell wall biosynthesis ofMycobacterium tuberculosis .
Biochemical Pathways
By inhibiting the dpre1 enzyme, benzothiazole derivatives can disrupt the arabinogalactan biosynthesis pathway, which is essential for the survival ofMycobacterium tuberculosis .
Result of Action
By inhibiting the dpre1 enzyme and disrupting the arabinogalactan biosynthesis pathway, benzothiazole derivatives can potentially lead to the death ofMycobacterium tuberculosis cells .
properties
IUPAC Name |
N-benzyl-N-methyl-4-methylsulfonyl-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2S2/c1-18(11-12-7-4-3-5-8-12)16-17-15-13(21-16)9-6-10-14(15)22(2,19)20/h3-10H,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGMOLQZQAFNLGR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=NC3=C(S2)C=CC=C3S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-4-methanesulfonyl-N-methyl-1,3-benzothiazol-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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